5-(2-fluoroethoxy)-2,3-dihydro-1H-indol-2-one
Description
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the indole ring system, possibly through a Fischer indole synthesis or some other method, followed by the introduction of the 2-fluoroethoxy group at the 5-position. This could potentially be achieved through a nucleophilic substitution reaction .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the indole ring system, with a ketone functional group at the 2-position, and a 2-fluoroethoxy group at the 5-position. The presence of these functional groups would likely confer certain chemical properties to the compound, such as the ability to participate in hydrogen bonding and other polar interactions .Chemical Reactions Analysis
As for the chemical reactions, the ketone group could potentially undergo reactions typical of carbonyl compounds, such as nucleophilic addition. The aromatic ring could possibly undergo electrophilic aromatic substitution reactions, although the presence of the electron-withdrawing carbonyl group might deactivate the ring somewhat .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar ketone and fluoroethoxy groups could increase its solubility in polar solvents. The compound’s boiling and melting points would likely be relatively high due to the presence of the aromatic ring system .Future Directions
Future research on this compound could involve exploring its potential biological activity, as many indole-containing compounds are known to be biologically active. This could involve in vitro testing against various biological targets, followed by in vivo studies if the in vitro results are promising .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2-fluoroethoxy)-2,3-dihydro-1H-indol-2-one involves the reaction of 2-ethoxyindole with 2-fluoroethyl chloroformate in the presence of a base to form the intermediate 5-(2-fluoroethoxy)-2-ethoxyindole. This intermediate is then subjected to a cyclization reaction using a Lewis acid catalyst to yield the final product.", "Starting Materials": [ "2-ethoxyindole", "2-fluoroethyl chloroformate", "Base", "Lewis acid catalyst" ], "Reaction": [ "Step 1: 2-ethoxyindole is reacted with 2-fluoroethyl chloroformate in the presence of a base such as triethylamine or pyridine to form the intermediate 5-(2-fluoroethoxy)-2-ethoxyindole.", "Step 2: The intermediate 5-(2-fluoroethoxy)-2-ethoxyindole is then subjected to a cyclization reaction using a Lewis acid catalyst such as zinc chloride or aluminum chloride to yield the final product, 5-(2-fluoroethoxy)-2,3-dihydro-1H-indol-2-one." ] } | |
CAS RN |
1416818-39-7 |
Product Name |
5-(2-fluoroethoxy)-2,3-dihydro-1H-indol-2-one |
Molecular Formula |
C10H10FNO2 |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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